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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312

For researchers, scientists, and professionals in drug development, understanding the solubility
of inorganic compounds is a critical aspect of experimental design and formulation. This guide
provides a detailed comparison of the solubility of alkali metal chlorates in water, supported by
guantitative data and standardized experimental protocols.

The alkali metal chlorates, a group of salts consisting of an alkali metal cation (Li*, Na*, K+,
Rb*, Cs*) and the chlorate anion (ClOs~), exhibit a clear trend in their solubility in water.
Generally, solubility increases with the atomic number of the alkali metal, with the notable
exception of lithium chlorate, which is exceptionally soluble. This guide presents a
comprehensive overview of their aqueous solubility at various temperatures.

Solubility Data of Alkali Metal Chlorates

The following table summarizes the solubility of alkali metal chlorates in water at different
temperatures, expressed in grams of solute per 100 grams of water ( g/100 g H20).
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Temperatur )
LiClOs NaClOs KCIOs RbCIOs CsClOs
e (°C)
0 241[1] 79[2] 3.3 2.13[3] 2.5[1]
10 - 89 5.2
5.36 (at
20 - 96[4] 7.4 6.2[1]
19.8°C)[3]
25 459[1] 100[2] 8.61[5] 7.78[6][7]
30 - 109 10.1 8[3] 9.5[1]
40 - 124 14
50 19.3 19.4[1]
60 777[1] 24.5
34.1 (at
80 37.5 45[1]
76°C)[3]
62.81 (at
100 2226[1] 230[2] 57 79[1]
99°C)[3]

Experimental Protocol for Determining Solubility

The data presented in this guide is derived from established methods for determining the

solubility of inorganic salts in water. A general experimental protocol for this determination is

outlined below.

Materials:

o Alkali metal chlorate salt
o Distilled or deionized water
e Heating and stirring plate

o Beaker or flask
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Calibrated thermometer
Analytical balance
Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

Procedure:

Preparation of a Saturated Solution: A supersaturated solution is prepared by adding an
excess amount of the alkali metal chlorate salt to a known volume of distilled water in a
beaker.

Equilibration: The mixture is heated and stirred to facilitate dissolution. The solution is then
allowed to cool slowly to the desired temperature while being continuously stirred to allow
the system to reach equilibrium. The presence of undissolved solid indicates a saturated
solution at that temperature.

Sample Withdrawal and Filtration: Once equilibrium is reached at the target temperature, a
known mass or volume of the supernatant (the clear liquid above the solid) is carefully
withdrawn. The sample is immediately filtered to remove any undissolved solid.

Determination of Solute Mass: The mass of the dissolved salt in the filtered sample is
determined. This is typically achieved by evaporating the water from the sample and
weighing the remaining dry salt.

Calculation of Solubility: The solubility is then calculated as the mass of the dissolved salt
per 100 grams of water.

This process is repeated at various temperatures to construct a solubility curve for each salt.

Visualizing Solubility Trends and Experimental
Workflow

To better illustrate the relationships and processes described, the following diagrams have

been generated using the DOT language.
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Caption: General trend of alkali metal chlorate solubility in water.
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Caption: Workflow for determining the solubility of a salt in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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